Cas no 682804-05-3 ( )
structure
Product Name:
CAS No:682804-05-3
MF:C9H9F2NO2
MW:201.1700694561
MDL:MFCD03002489
CID:870402
PubChem ID:18348717
Update Time:2024-12-09
Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-3-(3,4-difluorophenyl)propanoic acid
- 3-AMINO-3-(3,4-DIFLUORO-PHENYL)-PROPIONIC ACID
- 3-Amino-3-(3,4-difluorophenyl)-propionic acid
- 3-AMINO-3-(3,4-DIFLUORO-PHENYL)-PROPANOIC ACID
- AB12937
- AG-G-61681
- AGN-PC-01URGS
- CTK5C7682
- SureCN7951522
- 3-Amino-3-(3,4-difluorophenyl)propionic Acid
- rac-3-amino-3-(3,4-difluorophenyl)propanoic acid
- A1-41297
- 682804-05-3
- AB35908
- MFCD03002489
- AKOS000191725
- 6-Chloro-2-(pyridin-3-yl)-3,4-dihydronaphthalen-1(2H)-one
- DTXSID40592979
- BBQXXTOCYJPXDI-UHFFFAOYSA-N
- AB35910
- SCHEMBL7951522
- (betaS)-beta-Amino-3,4-difluorobenzenepropanoic acid
- (betaR)-beta-Amino-3,4-difluorobenzenepropanoic acid
-
-
- MDL: MFCD03002489
- Inchi: 1S/C9H9F2NO2/c10-6-2-1-5(3-7(6)11)8(12)4-9(13)14/h1-3,8H,4,12H2,(H,13,14)
- InChI Key: BBQXXTOCYJPXDI-UHFFFAOYSA-N
- SMILES: FC1=C(C=CC(=C1)C(CC(=O)O)N)F
Computed Properties
- Exact Mass: 201.06000
- Monoisotopic Mass: 201.06013485g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.8
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- PSA: 63.32000
- LogP: 2.13960
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB279857-1 g |
3-Amino-3-(3,4-difluorophenyl)propanoic acid, 98%; . |
682804-05-3 | 98% | 1g |
€280.00 | 2022-06-11 | |
| abcr | AB279857-5 g |
3-Amino-3-(3,4-difluorophenyl)propanoic acid, 98%; . |
682804-05-3 | 98% | 5g |
€750.00 | 2022-06-11 | |
| Alichem | A019125815-1g |
3-Amino-3-(3,4-difluorophenyl)propanoic acid |
682804-05-3 | 95% | 1g |
$464.28 | 2023-09-01 | |
| abcr | AB279857-1g |
3-Amino-3-(3,4-difluorophenyl)propanoic acid, 98%; . |
682804-05-3 | 98% | 1g |
€280.00 | 2025-04-17 | |
| abcr | AB279857-5g |
3-Amino-3-(3,4-difluorophenyl)propanoic acid, 98%; . |
682804-05-3 | 98% | 5g |
€750.00 | 2025-04-17 | |
| 1PlusChem | 1P005LXP-100mg |
3-AMINO-3-(3,4-DIFLUORO-PHENYL)-PROPANOIC ACID |
682804-05-3 | 97% | 100mg |
$113.00 | 2024-04-22 | |
| 1PlusChem | 1P005LXP-250mg |
3-AMINO-3-(3,4-DIFLUORO-PHENYL)-PROPANOIC ACID |
682804-05-3 | 97% | 250mg |
$178.00 | 2024-04-22 | |
| 1PlusChem | 1P005LXP-1g |
3-AMINO-3-(3,4-DIFLUORO-PHENYL)-PROPANOIC ACID |
682804-05-3 | 97% | 1g |
$491.00 | 2024-04-22 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1508855-100mg |
3-Amino-3-(3,4-difluorophenyl)propanoic acid |
682804-05-3 | 98% | 100mg |
¥926.00 | 2024-05-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1508855-250mg |
3-Amino-3-(3,4-difluorophenyl)propanoic acid |
682804-05-3 | 98% | 250mg |
¥1432.00 | 2024-05-04 |
Related Literature
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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